N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H15N3OS/c1-9-8-10(14-15(9)2)5-6-13-12(16)11-4-3-7-17-11/h3-4,7-8H,5-6H2,1-2H3,(H,13,16)
• InChI Key: VUOUNBMWJVTOLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)C2=CC=CS2
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol

Description

The compound “N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)thiophene-2-carboxamide” is a complex organic molecule that contains a pyrazole ring and a thiophene ring. Pyrazole is a five-membered ring with two nitrogen atoms, and thiophene is a five-membered ring with one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a pyrazole ring (a five-membered ring with two nitrogen atoms) attached to an ethyl group, which is then attached to a thiophene ring (a five-membered ring with a sulfur atom) through a carboxamide group.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. In a study, hydrazine-coupled pyrazoles were synthesized and their structures were verified. .

Therapeutic Importance

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Industrial Chemistry and Material Science

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Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

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Extraction and Spectrophotometric Determination of Metal Ions

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Spectrophotometric Determination of Species in Pharmaceuticals

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Future Directions

The future research directions for this compound could involve studying its potential biological activities, determining its physical and chemical properties, and developing efficient synthesis methods. Given the wide range of activities exhibited by pyrazole derivatives, this compound could be a potential candidate for drug development.

Mechanism of Action

Target of Action

Similar compounds have been reported to target various enzymes and receptors .

Mode of Action

This interaction could involve binding to the active site of an enzyme or receptor, altering its activity .

Biochemical Pathways

Similar compounds have been shown to impact a variety of biochemical pathways, leading to diverse downstream effects .

Pharmacokinetics

These properties would significantly impact the compound’s bioavailability .

Result of Action

Similar compounds have been reported to have various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the compound’s action .